Cas no 1018165-42-8 (6-chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo3,4-bpyridine)

6-Chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core substituted with chloro, difluoromethyl, and methyl functional groups. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the difluoromethyl moiety. The chloro group at the 6-position increases reactivity for further derivatization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its rigid fused-ring system contributes to improved binding affinity in target interactions, particularly in enzyme inhibition applications. The compound's balanced electronic effects from both electron-withdrawing (chloro, difluoromethyl) and electron-donating (methyl) groups enable fine-tuning of biological activity. It serves as a valuable scaffold for developing bioactive molecules with optimized pharmacokinetic profiles.

6-chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo3,4-bpyridine structure

1018165-42-8 structure

Product Name:6-chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo3,4-bpyridine

CAS No:1018165-42-8

MF:C₈H₆ClF₂N₃

MW:217.603147029877

MDL:MFCD09834310

CID:2857616

PubChem ID:25248227

Update Time:2025-07-02

6-chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

- 6-chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo3,4-bpyridine
- MFCD09834310
- 6-chloro-4-(difluoromethyl)-2-methyl-pyrazolo[3,4-b]pyridine
- TQB16542
- 6-chloro-4-(difluoromethyl)-2-methylpyrazolo[3,4-b]pyridine
- AKOS005168580
- SCHEMBL15016791
- CCG-321687
- CS-0241207
- STK352835
- EN300-231878
- 1018165-42-8
- MDL： MFCD09834310
- Inchi： 1S/C8H6ClF2N3/c1-14-3-5-4(7(10)11)2-6(9)12-8(5)13-14/h2-3,7H,1H3
- InChI Key： ZGIPSGLHVTYXQR-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(F)F)C2=CN(C)N=C2N=1

Computed Properties

Exact Mass: 217.0218312Da
Monoisotopic Mass: 217.0218312Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 30.7Å²

6-chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo3,4-bpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM272248-1g	6-Chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine	1018165-42-8	97%	1g	$379	2021-08-18
Chemenu	CM272248-5g	6-Chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine	1018165-42-8	97%	5g	$958	2021-08-18
Chemenu	CM272248-10g	6-Chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine	1018165-42-8	97%	10g	$1515	2021-08-18
Chemenu	CM272248-1g	6-Chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine	1018165-42-8	97%	1g	$446	2023-02-19
abcr	AB501459-100 mg	6-Chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine	1018165-42-8		100MG	€309.00	2022-03-24
abcr	AB501459-250 mg	6-Chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine	1018165-42-8		250MG	€409.30	2022-03-24
abcr	AB501459-500 mg	6-Chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine	1018165-42-8		500MG	€530.80	2022-03-24
abcr	AB501459-1 g	6-Chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine	1018165-42-8		1g	€708.50	2022-03-24
abcr	AB501459-250mg	6-Chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine; .	1018165-42-8		250mg	€649.00	2025-04-22
abcr	AB501459-1g	6-Chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine; .	1018165-42-8		1g	€1240.00	2025-04-22